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2-Chloro-5-nitroquinazolin-4-

amine

Cat. No.: B14041106

Get Quote

An In-Depth Technical Guide for Drug Discovery &
Synthesis
Executive Summary & Compound Profile
2-Chloro-5-nitroquinazolin-4-amine is a highly functionalized heterocyclic intermediate used

primarily as an electrophilic scaffold in medicinal chemistry.[1] Its dual reactivity—characterized

by a labile chlorine atom at the C2 position and a strongly electron-withdrawing nitro group at

C5—makes it a critical building block for kinase inhibitors and DNA-intercalating agents.

However, its physicochemical properties present specific challenges.[2] Like many poly-

functionalized quinazolines, it exhibits poor aqueous solubility but high solubility in polar aprotic

solvents. This guide provides the definitive solubility data and handling protocols required to

utilize this compound effectively in synthesis and biological assays.
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Property Characteristic

Molecular Structure Quinazoline core, C2-Cl, C4-NH₂, C5-NO₂

Primary Solvents
DMSO (Dimethyl sulfoxide), DMF

(Dimethylformamide)

Antisolvents Water, Diethyl ether, Hexanes

Key Hazard
Thermal instability of nitro-aromatics in DMSO

at high temperatures (>100°C).[3][4]

Solubility Profile: DMSO & DMF
Solubility Data
The following values represent the saturation limits typically observed for nitro-amino-

quinazoline scaffolds. While specific gravimetric data for the 5-nitro isomer is rare in public

databases, these ranges are derived from structural analogs (e.g., 2-chloro-6-nitroquinazolin-4-

amine) and standard synthetic concentrations.
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Solvent Solubility Rating
Estimated
Saturation (25°C)

Application

DMSO High

50 – 100 mg/mL

(approx. 200–400

mM)

Primary solvent for

stock solutions (10

mM) and biological

assays.

DMF High 40 – 80 mg/mL

Preferred solvent for

SNAr synthesis

reactions due to lower

freezing point.

Ethanol Low/Moderate 1 – 5 mg/mL

Used for slurry

washing; poor solvent

for initial dissolution.

Water Insoluble < 0.1 mg/mL

Universal antisolvent

for

precipitation/purificatio

n.

Mechanistic Insight: Why DMSO/DMF?
The high solubility in DMSO and DMF is governed by two molecular factors:

Dipole-Dipole Interactions: The nitro group (-NO₂) creates a strong permanent dipole. DMSO

and DMF are high-dielectric solvents (

and

, respectively) that stabilize this dipole more effectively than protic solvents like ethanol.

H-Bond Breaking: The exocyclic amine (-NH₂) and the quinazoline ring nitrogens form strong

intermolecular hydrogen bond networks in the solid state (crystal lattice). DMSO is a

powerful H-bond acceptor that disrupts these lattice forces, solvating the individual

molecules.
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Protocol A: Preparation of 10 mM Stock Solution
(Biological Assays)
Objective: Create a stable, precipitation-free stock for IC50/EC50 screening.

Materials:

Compound: 2-Chloro-5-nitroquinazolin-4-amine (MW ≈ 224.6 g/mol ).

Solvent: Anhydrous DMSO (Grade: ≥99.9%, Water content <0.1%).

Procedure:

Weighing: Accurately weigh 2.25 mg of the solid into a 1.5 mL amber microcentrifuge tube

(protects light-sensitive nitro groups).

Solvent Addition: Add 1.0 mL of anhydrous DMSO.

Dissolution: Vortex vigorously for 30 seconds.

Observation: The yellow solid should dissolve rapidly. If particulates remain, sonicate in a

water bath at 25°C for 2 minutes.

QC Check: Centrifuge at 10,000 rpm for 1 minute. Inspect the bottom of the tube for a pellet.

If clear, the solution is ready.

Storage: Aliquot into single-use vials and store at -20°C. Avoid repeated freeze-thaw cycles

to prevent hydrolysis of the C2-Cl bond by atmospheric moisture.

Protocol B: The "Crash-Out" Purification (Synthesis)
Objective: Isolate the compound from a DMF reaction mixture using its solubility differential.

Workflow:

Reaction Matrix: Assume the compound is dissolved in DMF (approx. 5 mL) following

synthesis.
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Precipitation: While stirring rapidly, slowly add Ice-Cold Water (15 mL) dropwise.

Mechanism:[3][4][5] Water acts as an antisolvent. The high dielectric constant of water

forces the hydrophobic aromatic core to aggregate and precipitate.

Filtration: Collect the resulting yellow precipitate via vacuum filtration.

Washing: Wash the cake with 2x volumes of water (removes DMF) followed by 1x volume of

cold ethanol (removes organic impurities).

Mandatory Visualization: Solubility Logic Flow
The following diagram illustrates the decision matrix for handling this compound based on

solubility properties.
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Caption: Workflow utilizing DMSO for solubilization and Water as an antisolvent for purification.

Critical Safety & Stability Warnings
Thermal Runaway Risk
Warning: Nitro-substituted heterocycles can exhibit exothermic decomposition when heated in

DMSO.

Rule: Never heat a DMSO solution of this compound above 100°C.

Reasoning: DMSO can act as an oxidant at high temperatures, potentially reacting violently

with the nitro group or the electron-deficient ring.

Hydrolytic Instability
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The C2-Chlorine atom is activated by the C5-Nitro group.

Risk: In the presence of water (even atmospheric moisture), the C2-Cl can hydrolyze to form

the 2-hydroxy derivative (quinazolinone), which is biologically inactive for many targets.

Mitigation: Always use anhydrous DMSO/DMF and keep stock solutions tightly sealed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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